(Z)-N-(3-allyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)acetamide
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Description
The compound is a derivative of benzo[d]thiazol-2(3H)-one . Benzo[d]thiazol-2(3H)-one derivatives are known to have various biological activities, including cytotoxic and antibacterial effects .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds, such as 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives, have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .Scientific Research Applications
- BAN Chemosensor : The compound BAN (also known as the benzothiazole azo dye) has been synthesized and used as a chemosensor for rapid and selective detection of mercury (II) ions in water . When BAN reacts with mercury (II), it undergoes a color change from pink to blue due to the formation of a 2:1 coordination complex. This complex can be quantified by fluorescence spectroscopy, with a limit of detection (LOD) down to 9.45 nM (1.8 ppb), meeting WHO standards for drinking water. Additionally, BAN–Hg(II) complex can be used as a simple and selective chemosensor for screening purified biothiols (such as cysteine, homocysteine, and glutathione) in biology research and pharmaceutical/food industries.
- Solvent Effects : By analyzing potential energy curves, researchers have found that the excited state intramolecular proton transfer (ESIPT) reaction of a related compound, MMT, is influenced by solvent polarity . Understanding such solvent effects can aid in developing new products for optoelectronics and analytical tools.
- Heterogeneous Acid Catalysts : The compound has been applied in the large-scale synthesis of 2- and 3-(p-methoxyphenyl)-6-methoxybenzo[b]thiophenes using heterogeneous acid catalysts . These thiophenes find use in organic synthesis and materials science.
Mercury(II) Ion Detection
Excited State Proton Transfer (ESPT)
Large-Scale Synthesis of Benzo[b]thiophenes
properties
IUPAC Name |
N-(6-methoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-4-7-15-11-6-5-10(17-3)8-12(11)18-13(15)14-9(2)16/h4-6,8H,1,7H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGRDLARBJECBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N=C1N(C2=C(S1)C=C(C=C2)OC)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-allyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)acetamide |
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